Cas no 1086393-57-8 ((6-bromo-1,3-benzoxazol-2-yl)methanol)

• Product Name: (6-bromo-1,3-benzoxazol-2-yl)methanol
• CAS No: 1086393-57-8
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD11226120
• CID: 4570667
• PubChem ID: 119031268
• Update Time: 2025-06-08

(6-bromo-1,3-benzoxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-1,3-benzoxazol-2-yl)methanol
• (6-Bromo-benzooxazol-2-yl)-methanol

• MDL： MFCD11226120
• Inchi： 1S/C8H6BrNO2/c9-5-1-2-6-7(3-5)12-8(4-11)10-6/h1-3,11H,4H2
• InChI Key： VLOCHTRDDAURDT-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=C(Br)C=C2O1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (6-bromo-1,3-benzoxazol-2-yl)methanol

Introduction to (6-bromo-1,3-benzoxazol-2-yl)methanol (CAS No. 1086393-57-8)

(6-bromo-1,3-benzoxazol-2-yl)methanol, with the CAS number 1086393-57-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of a bromine substituent and a methanol functional group on the benzoxazole core enhances its reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The benzoxazole scaffold is a prominent structural motif in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The bromine atom in (6-bromo-1,3-benzoxazol-2-yl)methanol introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. This property has made it a cornerstone in the synthesis of inhibitors and modulators for therapeutic purposes.

In recent years, there has been a surge in research focusing on benzoxazole derivatives due to their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The methanol group in this compound not only serves as a hydrophilic moiety but also as a handle for further functionalization via esterification or etherification reactions. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds, making them more suitable for clinical applications.

One of the most compelling aspects of (6-bromo-1,3-benzoxazol-2-yl)methanol is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The benzoxazole core has been shown to bind tightly to the ATP-binding pockets of kinases, thereby inhibiting their activity. The bromine substituent further enhances this interaction by participating in hydrogen bonding or forming salt bridges with conserved residues in the kinase active site.

Moreover, (6-bromo-1,3-benzoxazol-2-yl)methanol has found applications in the synthesis of antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. Benzoxazole derivatives have demonstrated efficacy against various viruses by interfering with essential viral proteins. The methanol group provides a site for chemical modifications that can improve solubility and bioavailability, crucial factors for drug development.

Recent studies have also explored the antimicrobial properties of (6-bromo-1,3-benzoxazol-2-yl)methanol and its derivatives. Antibiotic resistance is a growing concern worldwide, necessitating the discovery of novel antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell membranes or inhibit vital metabolic pathways, leading to bacterial death. The bromine atom plays a pivotal role in these interactions by engaging with bacterial enzymes or receptors.

The synthesis of (6-bromo-1,3-benzoxazol-2-yl)methanol typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of benzoxazole followed by formylation at the 2-position to introduce the methanol group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies ensure that researchers can obtain sufficient quantities of the compound for further functionalization and testing.

In conclusion, (6-bromo-1,3-benzoxazol-2-yl)methanol (CAS No. 1086393-57-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play an even greater role in drug development efforts worldwide.